![molecular formula C14H9NO5 B7467251 5-(2-Hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile](/img/structure/B7467251.png)
5-(2-Hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2-Hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile, also known as HOCPCA, is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications.
Mechanism of Action
5-(2-Hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile is a selective agonist of GPR35, which is expressed in various tissues and plays a role in immune function, inflammation, and cardiovascular function. Activation of GPR35 by 5-(2-Hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile results in the activation of downstream signaling pathways, including the cAMP pathway and the MAPK pathway.
Biochemical and Physiological Effects:
Studies have shown that 5-(2-Hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile can modulate immune function and inflammation by regulating the production of cytokines and chemokines. 5-(2-Hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile has also been shown to have cardiovascular effects, including the regulation of blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(2-Hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile in lab experiments is its selectivity for GPR35, which allows for specific targeting of this receptor. However, one limitation is that 5-(2-Hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile has not been extensively studied in vivo, and its effects may differ in animal models or in human subjects.
Future Directions
Future research on 5-(2-Hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile could focus on further elucidating its mechanism of action, exploring its potential therapeutic applications in immune and cardiovascular diseases, and investigating its effects in vivo in animal models and human subjects. Additionally, the development of more selective and potent GPR35 agonists could provide valuable tools for investigating the role of this receptor in various physiological and pathological processes.
Synthesis Methods
The synthesis of 5-(2-Hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile involves the reaction of 5-hydroxymethyl-2-furfural with 2-hydroxy-5-methoxybenzoyl chloride in the presence of triethylamine and acetonitrile. The resulting product is purified using column chromatography to obtain 5-(2-Hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile in high yield and purity.
Scientific Research Applications
5-(2-Hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile has been studied for its potential use in various research applications, including as a tool for investigating the role of GPR35, a G protein-coupled receptor, in the regulation of immune function and inflammation. 5-(2-Hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile has also been used as a pharmacological tool for studying the effects of GPR35 activation on the cardiovascular system.
properties
IUPAC Name |
5-(2-hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO5/c1-19-10-2-3-12(16)11(5-10)13(17)9-4-8(6-15)14(18)20-7-9/h2-5,7,16H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQGWTUCDKHDEMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)O)C(=O)C2=COC(=O)C(=C2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-Hydroxy-5-methoxybenzoyl)-2-oxopyran-3-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.